Methyl 4-((7-(furan-2-yl)-1,4-thiazepan-4-yl)sulfonyl)benzoate

• IUPAC Name: methyl 4-[[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl]benzoate
• InChI: InChI=1S/C17H19NO5S2/c1-22-17(19)13-4-6-14(7-5-13)25(20,21)18-9-8-16(24-12-10-18)15-3-2-11-23-15/h2-7,11,16H,8-10,12H2,1H3
• InChI Key: BOSOCTASIJGJGR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(SCC2)C3=CC=CO3
• Molecular Formula: C17H19NO5S2
• Molecular Weight: 381.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and benzene rings are aromatic, meaning they have a special stability due to delocalized electrons. The thiazepane ring is not aromatic but is still a significant part of the molecule’s structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility in various solvents, and reactivity with common reagents. Again, without specific data on this compound, it’s difficult to provide an analysis of its physical and chemical properties.

Scientific Research Applications

Antibacterial Activity

The furan nucleus in “Methyl 4-((7-(furan-2-yl)-1,4-thiazepan-4-yl)sulfonyl)benzoate” plays a crucial role in its antibacterial properties. . Researchers have synthesized novel furan-based antibacterial agents to combat microbial resistance. These compounds exhibit promising activity against various bacterial strains, making them valuable candidates for drug development.

Other Therapeutic Aspects

Beyond the mentioned fields, furans have been explored for their diuretic, muscle relaxant, anti-anxiety, and anti-aging effects. While direct evidence for “Methyl 4-((7-(furan-2-yl)-1,4-thiazepan-4-yl)sulfonyl)benzoate” in these areas is limited, its furan moiety suggests potential multifaceted therapeutic applications.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically discussed in the context of pharmaceuticals or other bioactive compounds. Without specific studies on this compound, it’s impossible to say what its mechanism of action might be.

Safety and Hazards

The safety and hazards of a compound depend on many factors, including its reactivity, toxicity, and potential for causing harm to the environment. Without specific data on this compound, it’s impossible to provide a detailed safety and hazard analysis.